![molecular formula C13H11ClN2O3S B302751 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione](/img/structure/B302751.png)
5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as CEBPD, is a compound that has gained attention in the scientific community due to its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood, but it is believed to involve the inhibition of certain signaling pathways involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor properties, it has also been found to have anti-oxidant and anti-apoptotic effects. Furthermore, this compound has been shown to regulate the expression of a number of genes involved in various cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in lab experiments is its relatively low toxicity compared to other anti-cancer agents. However, one limitation is the lack of information regarding its pharmacokinetics and pharmacodynamics, which makes it difficult to determine the optimal dosage and administration route.
Future Directions
There are a number of future directions for research on 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One area of focus is the development of more efficient synthesis methods. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, more research is needed to determine the optimal dosage and administration route for this compound in order to maximize its therapeutic potential.
Synthesis Methods
5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can be synthesized using a multi-step process involving the reaction of 3-chloro-4-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization using acetic anhydride. The final product is obtained through recrystallization from ethanol.
Scientific Research Applications
5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been the subject of numerous studies due to its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. In particular, this compound has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of various cancer cell lines.
properties
Molecular Formula |
C13H11ClN2O3S |
---|---|
Molecular Weight |
310.76 g/mol |
IUPAC Name |
5-[(3-chloro-4-ethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
InChI |
InChI=1S/C13H11ClN2O3S/c1-2-19-10-4-3-7(6-9(10)14)5-8-11(17)15-13(20)16-12(8)18/h3-6H,2H2,1H3,(H2,15,16,17,18,20) |
InChI Key |
CFBZGSGVFVJWSV-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)NC2=O)Cl |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)NC2=O)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.